Cas no 90736-83-7 (Carbonic acid, 2-chloroethyl (2-oxo-3(2H)-benzothiazolyl)methyl ester)

• Product Name: Carbonic acid, 2-chloroethyl (2-oxo-3(2H)-benzothiazolyl)methyl ester
• CAS No: 90736-83-7
• MF: C₁₁H₁₀NO₄SCl
• MW: 287.719
• CID: 4304374
• Update Time: 2025-10-30

Carbonic acid, 2-chloroethyl (2-oxo-3(2H)-benzothiazolyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, 2-chloroethyl (2-oxo-3(2H)-benzothiazolyl)methyl ester

Additional information on Carbonic acid, 2-chloroethyl (2-oxo-3(2H)-benzothiazolyl)methyl ester

Carbonic Acid, 2-Chloroethyl (2-Oxo-3(2H)-Benzothiazolyl)Methyl Ester: A Comprehensive Overview

The compound Carbonic acid, 2-chloroethyl (2-oxo-3(2H)-benzothiazolyl)methyl ester with CAS No. 90736-83-7 is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is notable for its unique structure, which combines a benzothiazole ring system with a chloroethyl ester group, making it a versatile building block for various applications. Recent advancements in synthetic methodologies have further enhanced its potential in drug discovery, agrochemicals, and advanced materials.

The benzothiazole core of this compound is a heterocyclic aromatic structure that is widely recognized for its stability and reactivity. The presence of the 2-oxo group introduces additional functionality, enabling the molecule to participate in a variety of chemical reactions. The chloroethyl ester moiety adds another layer of complexity, as it can act as both a leaving group and a site for further functionalization. This dual functionality makes the compound an attractive candidate for designing bioactive molecules and advanced polymers.

Recent studies have highlighted the potential of this compound in the development of agrochemicals, particularly as a precursor for herbicides and fungicides. The ability to modify the benzothiazole ring through substitution or addition reactions allows for fine-tuning of biological activity and selectivity. For instance, researchers have explored the use of this compound as a scaffold for designing inhibitors targeting specific enzymes involved in plant growth regulation.

In the pharmaceutical sector, the compound has shown promise as an intermediate in the synthesis of anti-inflammatory agents and antimicrobial drugs. The chloroethyl ester group can be readily converted into other bioactive moieties, such as amides or ureas, which are commonly found in therapeutic agents. Moreover, its structural similarity to certain natural products has inspired its use in mimicking biological pathways for drug design.

The synthesis of Carbonic acid, 2-chloroethyl (2-oxo-3(2H)-benzothiazolyl)methyl ester typically involves multi-step reactions that combine traditional organic chemistry techniques with modern catalytic methods. Key steps often include nucleophilic substitution, oxidation, and cyclization reactions. Recent advancements in catalysis have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste.

From an environmental perspective, the compound's stability and biodegradability are critical factors influencing its application. Studies have shown that under certain conditions, the molecule undergoes controlled degradation, making it suitable for use in sustainable chemical processes. Its resistance to photodegradation also makes it a candidate for outdoor applications, such as coatings and adhesives.

In conclusion, Carbonic acid, 2-chloroethyl (2-oxo-3(2H)-benzothiazolyl)methyl ester (CAS No. 90736-83-7) is a multifaceted compound with diverse applications across various industries. Its unique structure and reactivity continue to drive innovative research, positioning it as a key player in modern material science and drug development.